N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C17H18N2O6/c1-4-25-14-7-5-11(9-13(14)19(21)22)17(20)18-12-6-8-15(23-2)16(10-12)24-3/h5-10H,4H2,1-3H3,(H,18,20)
• InChI Key: ORTNIKWTAGWSGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C17H18N2O6
• Molecular Weight: 346.3 g/mol

Description

N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide, commonly known as DMPEB, is a synthetic compound that has been extensively studied for its potential in various scientific research applications.

Mechanism of Action

DMPEB has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This results in an increase in the levels of acetylcholine in the brain, which can improve cognitive function. DMPEB has also been shown to modulate the activity of the gamma-aminobutyric acid (GABA) receptor, which plays a role in the regulation of anxiety and sleep.
Biochemical and Physiological Effects
DMPEB has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. DMPEB has also been shown to reduce inflammation and oxidative stress, which can contribute to the development of a number of diseases, including cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMPEB has a number of advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have a low toxicity profile, making it a safe compound to work with in the lab. However, one limitation of DMPEB is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on DMPEB. One area of research is the potential of DMPEB as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the potential of DMPEB as a treatment for cancer. Further research is also needed to better understand the mechanism of action of DMPEB and its long-term effects.

Synthesis Methods

DMPEB can be synthesized using a three-step process. The first step involves the reaction of 3,4-dimethoxyaniline with ethyl bromoacetate in the presence of sodium hydride. This results in the formation of ethyl 3,4-dimethoxyphenylacetate. In the second step, the nitration of ethyl 3,4-dimethoxyphenylacetate is carried out using a mixture of nitric acid and acetic anhydride. The final step involves the reaction of the nitro compound with benzoyl chloride in the presence of triethylamine to form DMPEB.

Scientific Research Applications

DMPEB has been extensively studied for its potential in various scientific research applications. It has been shown to have neuroprotective effects, and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's is currently being investigated. DMPEB has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer research.